Cas no 733740-67-5 (trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid)

Technical Introduction: trans-2-[2-(2-Bromophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid is a brominated cyclopentane derivative featuring a ketone and carboxylic acid functional group. Its rigid trans-configuration and aromatic bromophenyl moiety contribute to its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active compounds or chiral building blocks. The presence of both electrophilic (ketone) and nucleophilic (carboxylic acid) sites allows for selective modifications, enabling applications in cross-coupling reactions or asymmetric synthesis. The bromine atom further enhances reactivity for metal-catalyzed transformations, such as Suzuki or Heck couplings. This compound’s structural features make it valuable for research in medicinal chemistry and material science.
trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid structure
733740-67-5 structure
Product Name:trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
CAS No:733740-67-5
MF:C14H15BrO3
MW:311.171103715897
CID:870558
PubChem ID:24722370
Update Time:2025-05-27

trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • TRANS-2-[2-(2-BROMOPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLIC ACID
    • LogP
    • trans-2-[2-(2-Bromophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
    • 733740-67-5
    • (1R,2S)-2-[2-(2-bromophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
    • AKOS016017554
    • TRANS-2-[2-(2-BROMOPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLICACID
    • MFCD01311209
    • rel-(1R,2S)-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclopentanecarboxylic acid
    • DTXSID601151771
    • trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
    • MDL： MFCD01311209
    • Inchi： 1S/C14H15BrO3/c15-12-7-2-1-5-11(12)13(16)8-9-4-3-6-10(9)14(17)18/h1-2,5,7,9-10H,3-4,6,8H2,(H,17,18)/t9-,10+/m0/s1
    • InChI Key： UVVMQPBDJHJONA-VHSXEESVSA-N
    • SMILES： BrC1C=CC=CC=1C(C[C@@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 310.02000
  • Monoisotopic Mass: 310.02046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 455.6±20.0 °C at 760 mmHg
  • Flash Point: 229.3±21.8 °C
  • PSA: 54.37000
  • LogP: 3.52280
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Security Information

trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T081935-25mg
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
 733740-67-5
25mg
 $ 180.00 2022-06-03
TRC
T081935-50mg
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
 733740-67-5
50mg
 $ 300.00 2022-06-03
A2B Chem LLC
AH17256-1g
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
 733740-67-5 >95%
1g
 $2759.00 2024-04-19
A2B Chem LLC
AH17256-2g
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
 733740-67-5 >95%
2g
 $4116.00 2024-04-19
A2B Chem LLC
AH17256-5g
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
 733740-67-5 >95%
5g
 $8355.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625730-1g
(1R,2S)-2-(2-(2-bromophenyl)-2-oxoethyl)cyclopentane-1-carboxylic acid
 733740-67-5 98%
1g
 ￥27988.00 2024-07-28
Crysdot LLC
CD12038482-1g
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
 733740-67-5 95+%
1g
 $2101 2024-07-24
Crysdot LLC
CD12038482-5g
trans-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
 733740-67-5 95+%
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